Cas no 551959-56-9 (Benzoic acid, 4-formyl-2-nitro-, methyl ester)

• Product Name: Benzoic acid, 4-formyl-2-nitro-, methyl ester
• CAS No: 551959-56-9
• MF: C₉H₇NO₅
• MW: 209.155582666397
• CID: 1592027
• PubChem ID: 85843028
• Update Time: 2025-10-30

Benzoic acid, 4-formyl-2-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-formyl-2-nitro-, methyl ester
• DFXPDEYRIVNOGS-UHFFFAOYSA-N
• SCHEMBL14722272
• 551959-56-9
• EN300-695537
• methyl 4-formyl-2-nitrobenzoate

• Inchi： 1S/C9H7NO5/c1-15-9(12)7-3-2-6(5-11)4-8(7)10(13)14/h2-5H,1H3
• InChI Key： DFXPDEYRIVNOGS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C=O)=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 209.03241
• Monoisotopic Mass: 209.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• PSA: 86.51

Additional information on Benzoic acid, 4-formyl-2-nitro-, methyl ester

Benzoic Acid, 4-Formyl-2-Nitro-, Methyl Ester (CAS No. 551959-56-9)

The compound Benzoic Acid, 4-Formyl-2-Nitro-, Methyl Ester (CAS No. 551959-56-9) is a significant organic molecule with a unique structure and versatile applications. This compound belongs to the class of benzoic acid derivatives, which are widely studied in the fields of organic chemistry, pharmacology, and materials science. The molecule features a benzoic acid backbone with a formyl group at the 4-position and a nitro group at the 2-position, along with a methyl ester substituent. This combination of functional groups imparts distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of 4-formyl-2-nitrobenzoic acid methyl ester in various research domains. For instance, its role as an intermediate in the synthesis of bioactive compounds has been explored in drug discovery programs. The nitro group is known to contribute to anti-inflammatory and antioxidant activities, while the formyl group enhances the molecule's ability to participate in condensation reactions. These properties make it a valuable precursor in the development of novel therapeutic agents.

In terms of physical and chemical properties, Benzoic Acid, 4-Formyl-2-Nitro-, Methyl Ester exhibits a melting point of approximately 120°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands due to the conjugated system formed by the nitro and formyl groups, making it suitable for applications in optoelectronic materials.

The synthesis of this compound typically involves multi-step reactions starting from o-nitrobenzaldehyde or its derivatives. Modern methodologies often employ green chemistry principles to minimize environmental impact. For example, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

From an application perspective, 4-formyl-2-nitrobenzoic acid methyl ester finds utility in the preparation of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand due to the presence of carboxylic acid groups makes it an attractive candidate for constructing porous materials with applications in gas storage and catalysis.

Moreover, recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and reactivity using density functional theory (DFT). These studies have provided insights into its potential as a building block for functional materials with tailored properties.

In conclusion, Benzoic Acid, 4-Formyl-2-Nitro-, Methyl Ester (CAS No. 551959-56-9) is a versatile compound with promising applications across multiple disciplines. Its unique combination of functional groups and favorable chemical properties make it an invaluable tool for researchers in organic synthesis, drug discovery, and materials science.